![molecular formula C10H9N3O B3371783 5-Amino-[3,3'-bipyridin]-6(1H)-one CAS No. 79611-44-2](/img/structure/B3371783.png)
5-Amino-[3,3'-bipyridin]-6(1H)-one
Overview
Description
5-Amino-[3,3'-bipyridin]-6(1H)-one, also known as 5-ABO, is a heterocyclic compound that has gained significant attention in the field of chemistry due to its unique properties and potential applications. This molecule is a derivative of bipyridine, which is a common organic compound used in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 5-Amino-[3,3'-bipyridin]-6(1H)-one is not fully understood. However, it is believed that this molecule forms coordination complexes with metal ions, which can lead to changes in the electronic structure of the metal ion. This can result in changes in the reactivity and properties of the metal ion, which can be exploited for various applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Amino-[3,3'-bipyridin]-6(1H)-one are not well studied. However, it has been shown that this molecule can form stable coordination complexes with various metal ions, which can potentially lead to changes in the reactivity and properties of these metal ions in biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-Amino-[3,3'-bipyridin]-6(1H)-one is its ability to form stable coordination complexes with various metal ions. This property can be exploited for various applications in the field of coordination chemistry. However, one of the main limitations of 5-Amino-[3,3'-bipyridin]-6(1H)-one is its relatively low solubility in water, which can limit its use in certain applications.
Future Directions
There are several future directions for the study of 5-Amino-[3,3'-bipyridin]-6(1H)-one. One potential direction is the synthesis of new derivatives of this molecule with improved properties for various applications. Additionally, the use of 5-Amino-[3,3'-bipyridin]-6(1H)-one as a fluorescent probe for the detection of metal ions in biological systems could be further studied. Finally, the potential use of 5-Amino-[3,3'-bipyridin]-6(1H)-one in the synthesis of new materials with unique properties could be explored.
Scientific Research Applications
5-Amino-[3,3'-bipyridin]-6(1H)-one has been extensively studied for its potential applications in various fields of science. One of the most promising applications of 5-Amino-[3,3'-bipyridin]-6(1H)-one is in the field of coordination chemistry. This molecule has been shown to form stable coordination complexes with various metal ions, which can be used in the synthesis of new materials with unique properties. Additionally, 5-Amino-[3,3'-bipyridin]-6(1H)-one has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.
properties
IUPAC Name |
3-amino-5-pyridin-3-yl-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O/c11-9-4-8(6-13-10(9)14)7-2-1-3-12-5-7/h1-6H,11H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHWAVCJDVQZDFB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CNC(=O)C(=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30276216 |
Source
|
| Record name | 5-Amino-[3,3'-bipyridin]-6(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-[3,3'-bipyridin]-6(1H)-one | |
CAS RN |
79611-44-2 |
Source
|
| Record name | 5-Amino-[3,3'-bipyridin]-6(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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